Cas no 23967-51-3 (1,4-Dimethyl-1H-indole-2-carboxylic acid)

• Product name: 1,4-Dimethyl-1H-indole-2-carboxylic acid
• CAS No: 23967-51-3
• MF: C₁₁H₁₁NO₂
• MW: 189.21054
• MDL: MFCD07364650
• CID: 1079366
• PubChem ID: 4777799

1,4-Dimethyl-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,4-Dimethyl-1H-indole-2-carboxylic acid
• 1H-indole-2-carboxylic acid, 1,4-dimethyl-
• AKOS004119703
• DTXSID20406449
• SCHEMBL2276306
• IHZAGSISYYKXQJ-UHFFFAOYSA-N
• MFCD07364650
• ALBB-005034
• 1,4-Dimethyl-1H-indol-2-carboxylic acid
• 1,4-dimethylindole-2-carboxylic Acid
• DA-30215
• STK501552
• 23967-51-3
• LS-01885

• MDL： MFCD07364650
• Inchi： InChI=1S/C11H11NO2/c1-7-4-3-5-9-8(7)6-10(11(13)14)12(9)2/h3-6H,1-2H3,(H,13,14)
• InChI Key： IHZAGSISYYKXQJ-UHFFFAOYSA-N
• SMILES： CC1=C2C=C(C(=O)O)N(C)C2=CC=C1

Computed Properties

• Exact Mass: 189.07903
• Monoisotopic Mass: 189.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Density: 1.21
• Boiling Point: 399.1°C at 760 mmHg
• Flash Point: 195.2°C
• Refractive Index: 1.599
• PSA: 42.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives